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Compound of Interest

Compound Name: DL-Arabinose

Cat. No.: B043027

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is of utmost importance. This guide provides comprehensive information on the
personal protective equipment (PPE), operational procedures, and disposal plans for DL-
Arabinose. According to safety data sheets, DL-Arabinose is not classified as a hazardous
substance; however, adherence to prudent laboratory practices is essential as its toxicological
properties have not been fully investigated.[1][2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of DL-Arabinose is crucial for its safe
handling and storage.
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Property Value

Molecular Formula CsH100s

Molecular Weight 150.13 g/mol [3][4][5]

Appearance White to off-white crystalline powder[3][5]

Melting Point 152 - 164 °C (305.6 - 327.2 °F)[3]

Solubility Soluble in water[3]

Stability Stable under normal temperatures and
pressures[3]

Incompatibilities Strong oxidizing agents[1][3]

N Carbon monoxide and carbon dioxide upon
Hazardous Decomposition ] -
heating to decomposition[1][3]

Operational Plan: Handling DL-Arabinose

A systematic approach to handling DL-Arabinose is vital to minimize exposure and maintain a
safe laboratory environment.

Engineering Controls:

o Ventilation: Use in a well-ventilated area. If dust generation is likely, local exhaust ventilation
should be employed.[3][6]

o Safety Equipment: Facilities should be equipped with an eyewash station and a safety
shower.[3]

Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling DL-Arabinose.
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Protection Type Recommended Equipment  Rationale

) Safety goggles with side To prevent eye contact which
Eye/Face Protection ) o
protection.[1] may cause irritation.

Chemical resistant gloves
Hand Protection (e.g., nitrile rubber) tested To prevent skin contact.
according to EN 374.[1]

To prevent contamination of

Body Protection Laboratory coat. ]
personal clothing.
Particulate filter device (EN To prevent inhalation of dust
Respiratory Protection 143), P1 filter, if dust is which may cause respiratory
generated.[1] tract irritation.

Handling Procedures:

» Weighing and Transfer: Handle in a well-ventilated area to minimize dust formation. Avoid
creating dust clouds.[6]

» Solution Preparation: When dissolving, slowly add the solid to the solvent to prevent
splashing.

o Post-Handling: Thoroughly wash hands with soap and water after handling. Clean all
equipment and the work area to prevent cross-contamination.[3]

Disposal Plan

Proper disposal of DL-Arabinose and its containers is crucial to prevent environmental
contamination.

o Waste Characterization: DL-Arabinose is not classified as hazardous waste.[3][7] However,
disposal must be in accordance with federal, state, and local environmental control
regulations.[3]

» Solid Waste Disposal: Uncontaminated solid DL-Arabinose may be disposed of in the
regular trash in some jurisdictions, but it is best to consult with your institution's
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environmental health and safety (EHS) department for specific guidance.[7][8]

o Liquid Waste Disposal: Aqueous solutions of DL-Arabinose may be suitable for drain
disposal with copious amounts of water, provided they are not contaminated with other
hazardous materials.[8][9] Always check with your local EHS for approval.

o Container Disposal: Empty containers should be thoroughly rinsed with a suitable solvent
(e.g., water) before being recycled or disposed of as regular trash.[8][10][11] Ensure all
chemical labels are defaced or removed.[8]

Below is a logical workflow for the safe handling and disposal of DL-Arabinose.
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Start: Receive DL-Arabinose

'

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Gloves

Implement Engineering Controls
(Use in Ventilated Area)

Perform Handling Procedures
(Weighing, Solution Prep)

Decontaminate Work Area & Equipment

Dispose of Solid Waste Dispose of Liquid Waste Dispose of Empty Container
(Consult EHS) (Consult EHS) (Rinse and Deface)

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of DL-Arabinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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